Cas no 2273547-67-2 (1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine)

• Product Name: 1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine
• CAS No: 2273547-67-2
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 6396646
• PubChem ID: 165859559
• Update Time: 2025-10-30

1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2273547-67-2
• EN300-37152445
• 1-(5-chloropyrazine-2-carbonyl)piperidin-3-amine
• 1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine

• Inchi： 1S/C10H13ClN4O/c11-9-5-13-8(4-14-9)10(16)15-3-1-2-7(12)6-15/h4-5,7H,1-3,6,12H2
• InChI Key： JBVTZMCLOZRGDY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(N1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 240.0777887g/mol
• Monoisotopic Mass: 240.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine

Recent Advances in the Study of 1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine (CAS: 2273547-67-2)

The compound 1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine (CAS: 2273547-67-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine as a key intermediate in the synthesis of novel heterocyclic compounds with promising biological activities. Researchers have successfully optimized its synthetic pathway, achieving higher yields and purity, which is crucial for scaling up production for preclinical and clinical studies. The compound's unique structural features, including the chloropyrazine and piperidine moieties, contribute to its ability to interact with various biological targets.

In vitro and in vivo studies have demonstrated that 1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine exhibits potent inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown remarkable efficacy in modulating kinase activity, which is often dysregulated in cancer and autoimmune diseases. These findings suggest its potential as a lead compound for developing new therapeutics targeting these conditions.

Furthermore, recent pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine has favorable bioavailability and stability, making it a viable candidate for further drug development. However, challenges such as potential toxicity and off-target effects need to be addressed in future research.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. Several patents have been filed recently, covering novel derivatives and formulations of 1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine, indicating a growing interest in its commercial applications. These developments underscore the compound's significance in the ongoing search for innovative treatments for complex diseases.

In conclusion, 1-(5-Chloropyrazine-2-carbonyl)piperidin-3-amine (CAS: 2273547-67-2) represents a promising scaffold for drug discovery, with its versatile chemical structure and demonstrated biological activities. Continued research into its mechanisms of action, optimization of its pharmacological properties, and exploration of its clinical potential will be critical in translating these findings into tangible therapeutic benefits. This briefing serves as a valuable resource for researchers and industry professionals seeking to stay abreast of the latest advancements in this area.